Cas no 89847-71-2 (Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride)

Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride structure
89847-71-2 structure
Product Name:Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride
CAS No:89847-71-2
MF:C9H12ClNO4
MW:233.648881912231
CID:587117
PubChem ID:12196196
Update Time:2025-04-19

Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-4,5-dimethoxy-, hydrochloride
    • 2-amino-4,5-dimethoxybenzoic acid,hydrochloride
    • DTXSID90479983
    • SCHEMBL5012089
    • 89847-71-2
    • Inchi: 1S/C9H11NO4.ClH/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2;/h3-4H,10H2,1-2H3,(H,11,12);1H
    • InChI Key: LUGHKFPFTDUIQC-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=CC(C(=O)O)=C(C=C1OC)N

Computed Properties

  • Exact Mass: 233.0454856g/mol
  • Monoisotopic Mass: 233.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8Ų

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